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Abstract

3-Methoxypyridazine is a heterocyclic compound of growing interest in pharmaceutical and
agrochemical research, valued for its role as a versatile synthetic intermediate.[1] A
comprehensive understanding of its solubility in various organic solvents is critical for its
application in synthesis, formulation, and purification processes. This technical guide
synthesizes the currently available information on the solubility and physicochemical properties
of 3-methoxypyridazine, providing a foundational resource for laboratory professionals. While
specific quantitative solubility data for 3-methoxypyridazine in a range of common organic
solvents is not readily available in published literature, this document offers qualitative insights,
key physical properties, and a standardized experimental protocol for determining solubility.

Introduction to 3-Methoxypyridazine

3-Methoxypyridazine (CAS RN: 19064-65-4) is a substituted pyridazine with a molecular
formula of CsHeN20.[1] Its structure, featuring a pyridazine ring with a methoxy group, makes it
a valuable building block in medicinal chemistry for the development of bioactive compounds.
[1] The parent compound, pyridazine, is noted for its miscibility with water and benzene, a
property attributed to the lone electron pairs on the nitrogen atoms facilitating hydrogen bond
formation with protic solvents. Pyridazine itself is a colorless liquid, weakly basic, and
possesses a high dipole moment.
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Qualitative assessments suggest that 3-methoxypyridazine possesses "favorable solubility
and stability under various conditions,” which enhances its utility in diverse formulations.[1]
However, for precise process development and optimization, quantitative data is essential.

Physicochemical Properties of 3-Methoxypyridazine

A summary of the key physical and chemical properties of 3-methoxypyridazine is presented
in Table 1. These parameters are crucial for handling, storage, and for the design of solubility
experiments.

Property Value Reference
Molecular Formula CsHeN20 [1]
Molecular Weight 110.12 g/mol [1]
CAS Number 19064-65-4 [1]
Appearance (.:ok.)rless to red to green clear 1]
liquid
Boiling Point 87 °C at 13 mmHg [1]
Density 1.15 g/cm3 [1]
Refractive Index n20/D 1.52 [1]
Purity =>97% (GC) [1]

Table 1: Physicochemical Properties of 3-Methoxypyridazine

Qualitative Solubility Insights

While quantitative data is sparse, the chemical nature of 3-methoxypyridazine and related
compounds provides some indication of its likely solubility:

o Polarity: The presence of two nitrogen atoms and an oxygen atom in the molecule suggests
a significant degree of polarity. This would indicate probable solubility in polar organic
solvents.
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o Parent Compound Solubility: Pyridazine, the parent heterocycle, is soluble in water and
organic solvents like alcohols, acetone, and ether.[2] It exhibits lower solubility in non-polar
solvents such as hexane.[2] This suggests that 3-methoxypyridazine is also likely to be
soluble in polar organic solvents.

o Substituted Pyridazines: A related compound, 3-amino-6-methoxy-2-methylpyridine, is
described as being soluble in common organic solvents like ethanol, methanol, and
dichloromethane, with limited solubility in water.

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the gravimetric determination of the solubility of a
solid compound like 3-methoxypyridazine in an organic solvent. This method is a standard
and reliable approach for generating precise solubility data.

Objective: To determine the equilibrium solubility of 3-methoxypyridazine in a selected organic
solvent at a specific temperature.

Materials:

3-Methoxypyridazine (of known purity)

o Selected organic solvent (e.g., ethanol, acetone, ethyl acetate, etc.)

e Analytical balance (accurate to £0.1 mg)

e Thermostatically controlled shaker or water bath

e Centrifuge

e Glass vials with screw caps

e Syringe filters (e.g., 0.45 um PTFE)

e Pipettes and syringes

e Oven
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Methodology:

e Preparation of Saturated Solution:

[¢]

Add an excess amount of 3-methoxypyridazine to a pre-weighed glass vial.
o Record the initial mass of the solute.

o Add a known volume or mass of the selected organic solvent to the vial.

o Securely cap the vial to prevent solvent evaporation.

o Place the vial in a thermostatically controlled shaker or water bath set to the desired
temperature (e.g., 25 °C).

o Agitate the mixture for a sufficient time to ensure equilibrium is reached (typically 24-72
hours).

o Separation of Undissolved Solute:

o After the equilibration period, allow the vial to stand undisturbed at the set temperature for
at least 2 hours to allow the undissolved solid to settle.

o For finer suspensions, centrifuge the vial at a moderate speed to facilitate the separation
of the solid and liquid phases.

o Sampling and Analysis:

o Carefully withdraw a known volume of the clear supernatant using a pre-warmed pipette to
avoid premature crystallization.

o Immediately filter the sample through a syringe filter into a pre-weighed vial.
o Record the exact mass of the filtered solution.

o Gravimetric Determination:
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o Place the vial containing the filtered solution in an oven at a temperature sufficient to
evaporate the solvent without decomposing the solute. The oven temperature should be
below the boiling point of the solute and the decomposition temperature.

o Once all the solvent has evaporated, allow the vial to cool to room temperature in a
desiccator.

o Weigh the vial containing the dried solute.

o Repeat the drying and weighing steps until a constant mass is achieved.

o Calculation of Solubility:

o The mass of the dissolved 3-methoxypyridazine is the final mass of the vial and solute
minus the initial mass of the empty vial.

o The mass of the solvent is the mass of the filtered solution minus the mass of the
dissolved solute.

o Solubility can be expressed in various units, such as g/100 g of solvent or mol/L.

Below is a Graphviz diagram illustrating this experimental workflow.
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Caption: Gravimetric method for solubility determination.
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Conclusion

While a comprehensive, quantitative dataset on the solubility of 3-methoxypyridazine in
common organic solvents is not currently available in the public domain, its physicochemical
properties and the behavior of related compounds suggest good solubility in polar organic
solvents. For researchers and drug development professionals requiring precise solubility data,
direct experimental determination is necessary. The provided standardized protocol offers a
robust framework for obtaining this critical information, thereby facilitating the effective use of 3-
methoxypyridazine in further research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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